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Compound of Interest

Compound Name: 3,5-Dichloropicolinaldehyde

Cat. No.: B1322331 Get Quote

3,5-Dichloropicolinaldehyde is a halogenated aromatic aldehyde, a class of compounds

frequently utilized as intermediates in the synthesis of pharmaceuticals and agrochemicals. The

presence of a reactive aldehyde group, a pyridine ring, and chlorine substituents imparts

specific chemical properties and a distinct toxicological profile that necessitates rigorous safety

protocols. This guide provides a comprehensive framework for researchers and drug

development professionals to manage this compound safely, ensuring both personal safety and

experimental integrity. The causality behind these protocols is rooted in mitigating the primary

risks associated with this chemical class: acute toxicity upon inhalation, severe irritation to the

skin and eyes, and potential for allergic reactions.[1][2]

Section 1: Compound Identification and GHS Hazard
Classification
A thorough understanding of the compound's physical properties and established hazard

classifications is the foundation of a robust safety plan. While specific toxicological data for 3,5-
Dichloropicolinaldehyde may be limited, data from structurally similar compounds, such as

other chlorinated aldehydes and pyridine carboxaldehydes, provide a reliable basis for

assessing its hazards.

Table 1: Physical & Chemical Properties (Note: Properties are based on closely related

compounds such as 3,5-Dichlorophenol and may vary for 3,5-Dichloropicolinaldehyde.)
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Property Value Source

Molecular Formula C6H3Cl2NO N/A

Molecular Weight 176.00 g/mol N/A

Appearance
Expected to be a solid (prisms

or crystals)
[3]

Melting Point 64 - 68 °C / 147.2 - 154.4 °F [4]

Boiling Point 233 °C / 451.4 °F [3][4]

Solubility Poor solubility in water [3]

Table 2: Globally Harmonized System (GHS) Hazard Classification (This classification is

synthesized from data sheets of analogous compounds and represents the expected hazard

profile.)
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Inhalation
Category 2

H330: Fatal if

inhaled.[1]
Danger 💀

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed.[1]
Warning ❗

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation.[2]
Warning ❗

Serious Eye

Damage/Irritation
Category 2A

H319: Causes

serious eye

irritation.[1][2]

Warning ❗

Skin

Sensitization
Category 1

H317: May

cause an allergic

skin reaction.[1]

Warning ❗

Hazardous to the

Aquatic

Environment,

Chronic

Category 2

H411: Toxic to

aquatic life with

long lasting

effects.

Warning 🌳

Section 2: Exposure Control and Personal
Protective Equipment (PPE)
The hierarchy of controls dictates that engineering solutions are the primary defense against

chemical exposure, supplemented by administrative controls and, finally, Personal Protective

Equipment (PPE).

Engineering Controls: The Primary Barrier
The high acute inhalation toxicity associated with this class of compounds makes the use of

certified engineering controls non-negotiable.[1]
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Chemical Fume Hood: All handling of 3,5-Dichloropicolinaldehyde, including weighing,

transfers, and reaction setup, must be performed inside a properly functioning chemical fume

hood. This is critical to prevent the inhalation of fine dust particles or vapors, which could be

fatal.[1][5]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[1]

Safety Stations: A safety shower and eyewash station must be readily accessible and tested

regularly.[6]

Personal Protective Equipment (PPE): The Last Line of
Defense
PPE selection must be based on a thorough risk assessment of the specific tasks being

performed.[7] The equipment listed below represents the minimum standard for handling this

compound.

Table 3: PPE Selection Guide
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Task
Respiratory
Protection

Eye/Face
Protection

Hand
Protection

Body
Protection

Weighing/Transf

er of Solids

NIOSH-approved

respirator (e.g.,

N95 for dusts, or

half-mask with

appropriate

cartridges)

Chemical safety

goggles

Chemical-

resistant gloves

(Nitrile or

Neoprene

recommended)

[8]

Lab coat, closed-

toe shoes

Handling

Solutions

Air-purifying

respirator with

organic vapor

cartridges if not

in a fume hood

Chemical safety

goggles and face

shield[8]

Chemical-

resistant gloves

(Nitrile or

Neoprene)

Chemical-

resistant apron

over a lab coat,

closed-toe shoes

Large Spills /

Emergency

Self-Contained

Breathing

Apparatus

(SCBA)

Chemical safety

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

Fully

encapsulating

chemical-

resistant suit[7]

Causality of PPE Choices:

Respiratory Protection: An N95 or higher-rated respirator is required for handling solids to

prevent inhalation of fine, potentially lethal dust particles.[1][8]

Eye Protection: Chemical safety goggles provide a seal around the eyes to protect against

dust and splashes. A face shield is added when there is a significant splash risk.[8]

Hand Protection: Nitrile or neoprene gloves provide a suitable barrier against chlorinated

organic compounds. Gloves must be inspected before use and changed immediately if

contamination is suspected.[2][8]

Body Protection: A lab coat protects against incidental contact. A chemical-resistant apron

is necessary for larger-scale work to prevent saturation of clothing.[8]
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Section 3: Standard Operating Protocol for Safe
Handling
This protocol provides a self-validating system for the routine laboratory handling of solid 3,5-
Dichloropicolinaldehyde.

Pre-Handling Checklist
Confirm the chemical fume hood is operational (check airflow monitor).

Verify that a safety shower and eyewash station are unobstructed and within a 10-second

travel distance.[6]

Don all required PPE as specified in Table 3 for "Weighing/Transfer of Solids."

Prepare all necessary equipment (spatulas, weigh boats, glassware) and place them inside

the fume hood to minimize movement in and out of the containment area.

Designate a specific waste container for 3,5-Dichloropicolinaldehyde waste.

Step-by-Step Handling Procedure
Place the stock container of 3,5-Dichloropicolinaldehyde in the fume hood.

Slowly and carefully open the container to avoid generating airborne dust.

Using a clean spatula, carefully transfer the desired amount of solid to a weigh boat on a

tared balance. Perform this action deep within the fume hood to ensure capture of any dust.

If transferring to a reaction vessel, do so carefully to prevent dust from puffing up. A powder

funnel can aid in this process.

Once the transfer is complete, securely close the stock container.

Wipe the spatula and any contaminated surfaces within the fume hood with a solvent-

dampened cloth (e.g., isopropanol) to decontaminate them. Dispose of the cloth in the

designated solid waste container.
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Post-Handling Procedures
Decontaminate the work area within the fume hood.

Carefully remove PPE, avoiding self-contamination. Remove gloves last, using the proper

technique to turn them inside out.

Dispose of all contaminated disposable materials (gloves, weigh boats, wipes) in the

designated, sealed hazardous waste container.

Wash hands and face thoroughly with soap and water after exiting the laboratory.[2]

Section 4: Storage and Incompatibility
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[6] Some related compounds recommend storage at +4°C.[5] The storage area should be

segregated from incompatible materials.

Incompatible Materials: Keep away from strong oxidizing agents, as they can lead to

vigorous or explosive reactions.[5]

Container Integrity: Regularly inspect containers for leaks or damage.[9]

Section 5: Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

Emergency Response Workflow
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Incident Occurs
(Spill, Exposure)

Assess Situation
(Is the area safe?)

Evacuate Immediate Area
Alert Others

 If unsafe

Personnel Exposure?

 If safe to approach

Call Emergency Services
(EHS, Fire Dept.)

Chemical Spill?

 No

Administer First Aid
(See Section 5.2)

Seek Immediate Medical Attention

 Yes

Minor Spill
(Contained in Fume Hood)

 Yes, Minor

Major Spill
(Outside Containment)

 Yes, Major

Report Incident

Cleanup Protocol
(See Section 5.4)

Use Spill Kit & Full PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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